Cas no 589491-87-2 (Benzenesulfonamide,N-[cis-4-[(7-chloro-4-quinolinyl)amino]cyclohexyl]-2-nitro-)

• Product Name: Benzenesulfonamide,N-[cis-4-[(7-chloro-4-quinolinyl)amino]cyclohexyl]-2-nitro-
• CAS No: 589491-87-2
• MF: C₂₁H₂₁ClN₄O₄S
• MW: 460.933842420578
• CID: 1611536
• Update Time: 2024-08-30

Benzenesulfonamide,N-[cis-4-[(7-chloro-4-quinolinyl)amino]cyclohexyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[cis-4-[(7-chloro-4-quinolinyl)amino]cyclohexyl]-2-nitro-
• Benzenesulfonamide, N-[cis-4-[(7-chloro-4-quinolinyl)amino]cyclohexyl]-2-nitro-

• Inchi： 1S/C21H21ClN4O4S/c22-14-5-10-17-18(11-12-23-19(17)13-14)24-15-6-8-16(9-7-15)25-31(29,30)21-4-2-1-3-20(21)26(27)28/h1-5,10-13,15-16,25H,6-9H2,(H,23,24)/t15-,16+
• InChI Key： QNUGXAJXAPGBMQ-IYBDPMFKSA-N
• SMILES： C1(S(N[C@@H]2CC[C@H](NC3C4C(N=CC=3)=CC(Cl)=CC=4)CC2)(=O)=O)=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 460.09743

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 676.1±65.0 °C(Predicted)
• PSA: 114.23
• pka: 10.70±0.40(Predicted)